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Introduction

Butoxycarboxim is a systemic oxime carbamate insecticide and acaricide, primarily used to
control sucking insects on various crops. Understanding its environmental fate is crucial for
assessing its ecological impact and ensuring responsible use. This technical guide provides an
in-depth overview of the known environmental degradation pathways of Butoxycarboxim,
including both abiotic and biotic processes. The information is compiled from publicly available
scientific literature and databases, focusing on providing quantitative data, outlining
experimental approaches, and visualizing the degradation pathways.

Abiotic Degradation Pathways

Abiotic degradation refers to the breakdown of a chemical substance by non-biological
processes. For Butoxycarboxim, the primary abiotic degradation pathways are hydrolysis and
atmospheric photo-oxidation.

Hydrolysis

Hydrolysis is a chemical reaction in which a water molecule breaks one or more chemical
bonds. The rate of hydrolysis of Butoxycarboxim is highly dependent on the pH of the
surrounding medium. It is most stable in acidic conditions and degrades more rapidly in neutral
to alkaline environments.
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Table 1: Hydrolysis Half-life of Butoxycarboxim at Different pH Levels[1][2]

pH Half-life (days)
5 501

7 18

9 16

Atmospheric Degradation

In the atmosphere, Butoxycarboxim is expected to exist in both vapor and particulate phases.
The vapor phase of Butoxycarboxim is susceptible to degradation by photochemically-
produced hydroxyl radicals. The estimated atmospheric half-life for this reaction is
approximately 1.4 days.[2] Butoxycarboxim is not expected to be susceptible to direct
photolysis by sunlight.[1]

Biotic Degradation Pathways

Biotic degradation involves the breakdown of organic compounds by living organisms, primarily
microorganisms. In the environment, Butoxycarboxim is subject to microbial degradation in
soil and water.

Soil Metabolism

The primary route of biotic degradation of Butoxycarboxim in soil involves two main
processes: hydrolysis of the carbamate ester linkage and oxidation of the sulfur atom. The
reported half-life of Butoxycarboxim in soil is approximately 41 to 44 days at 20°C.

The initial step in the microbial degradation is often the hydrolysis of the carbamate bond, a
reaction that can be catalyzed by various microbial hydrolases. This cleavage results in the
formation of 3-methylsulfonyl-2-butanone oxime and N-methylcarbamic acid. The N-
methylcarbamic acid is unstable and readily decomposes to methylamine and carbon dioxide.

Simultaneously or subsequently, the sulfur atom in the Butoxycarboxim molecule can be
oxidized to form Butoxycarboxim sulfoxide. This sulfoxide can be further oxidized to
Butoxycarboxim sulfone, which is the parent Butoxycarboxim molecule itself.
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While specific microorganisms capable of degrading Butoxycarboxim are not extensively
documented, studies on other carbamates suggest that a wide range of soil bacteria and fungi
possess the necessary enzymes for their breakdown. Notably, bacteria of the genus
Rhodococcus have been identified as being capable of hydrolyzing the carbamate bond of
pesticides.

The proposed biotic degradation pathway of Butoxycarboxim in soil is visualized in the
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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